![molecular formula C13H14N2O4 B060712 Tert-butyl 5-nitro-1H-indole-1-carboxylate CAS No. 166104-19-4](/img/structure/B60712.png)
Tert-butyl 5-nitro-1H-indole-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to tert-butyl 5-nitro-1H-indole-1-carboxylate involves multiple steps, including substitution reactions, and is characterized using techniques like NMR, IR, and MS. For example, Yao et al. (2023) synthesized an indole compound through a three-step substitution reaction, confirming the structure through various spectroscopic methods and X-ray diffraction (Yao et al., 2023).
Molecular Structure Analysis
The molecular structure of related compounds is often determined through X-ray crystallography and compared with structures optimized by density functional theory (DFT). The study by Ma et al. (2023) on tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate highlights the importance of DFT in understanding the physicochemical properties of such molecules (Ma et al., 2023).
Chemical Reactions and Properties
Chemical properties and reactions, including C-N bond formations and oxidation processes, are pivotal in synthesizing and modifying indole derivatives. Sau et al. (2018) demonstrated the use of tert-butyl nitrite in a multicomponent reaction leading to the formation of fused quinolines and isoquinolines via sequential C-N bond formations (Sau et al., 2018).
Physical Properties Analysis
Physical properties such as crystal structure and hydrogen bonding patterns are crucial for understanding the stability and reactivity of these compounds. The crystal and molecular structure analysis often involves determining the crystallography and the intramolecular hydrogen bonding, as shown in the work of Çolak et al. (2021) on 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate (Çolak et al., 2021).
Chemical Properties Analysis
The chemical properties, including reactivity towards hydrogen abstraction and radical formation, are essential for understanding the compound's behavior in various chemical reactions. The study on antioxidants and light stabilizers by Carloni et al. (1993) demonstrates the reactivity of indolinone nitroxide towards hydrogen abstraction, illustrating the compound's potential in radical reactions (Carloni et al., 1993).
Scientific Research Applications
A study on the synthesis of tert-butyl esters of indole-5-carboxylic acid and related compounds explored efficient synthetic methods for these compounds (Fritsche, Deguara, & Lehr, 2006).
Research on the synthesis, crystal structures, and molecular orbital calculations of new derivatives of 1-(phenylsulfonyl)indole, including a compound similar to tert-butyl 5-nitro-1H-indole-1-carboxylate, provides insights into the structural properties of these compounds (Mannes, Kaur, Onyango, Gribble, & Jasinski, 2017).
A scalable synthesis approach for a key intermediate in the synthesis of selective androgen receptor modulators, which is related to this compound, highlights its potential applications in medicinal chemistry (Boros, Kaldor, & Turnbull, 2011).
The synthesis and properties of highly strained nitroxides, including compounds similar to this compound, are studied for their potential applications as molecular probes and labels in biophysics and biomedical research (Zhurko, Dobrynin, Gorodetskii, Glazachev, Rybalova, Chernyak, Asanbaeva, Bagryanskaya, & Kirilyuk, 2020).
The research on the regio-selective synthesis of novel 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid, which is structurally similar to this compound, indicates potential in the development of specialized organic compounds (Nguyen, Schiksnis, & Michelotti, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl 5-nitro-1H-indole-1-carboxylate is an indole derivative . Indoles are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology . They are known to interact with multiple receptors, making them useful in developing new biologically active compounds .
Mode of Action
Indole derivatives are known for their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . These activities suggest that indole derivatives interact with various cellular targets, leading to different biochemical changes.
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Given the wide range of biological activities associated with indole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
tert-butyl 5-nitroindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-13(2,3)19-12(16)14-7-6-9-8-10(15(17)18)4-5-11(9)14/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSHXPDVMVVLYLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40470521 | |
Record name | TERT-BUTYL 5-NITRO-1H-INDOLE-1-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40470521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
166104-19-4 | |
Record name | TERT-BUTYL 5-NITRO-1H-INDOLE-1-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40470521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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